Cas no 161871-65-4 (1-(3-Nitropyridin-4-yl)ethanone)

1-(3-Nitropyridin-4-yl)ethanone Properties

Names and Identifiers

• 1-(3-NITRO-4-PYRIDINYL)-ETHANONE
• 1-(3-Nitropyridin-4-yl)ethanone
• Ethanone,1-(3-nitro-4-pyridinyl)-
• 4-Acetyl-3-nitropyridine
• 4-acetyl-5-nitropyridine
• TPC-PY013
• 1-(3-nitropyridin-4-yl)ethan-1-one
• Ethanone, 1-(3-nitro-4-pyridinyl)- (9CI)
• 1-(3-nitro-4-pyridinyl)ethanone
• 3-Nitro-4-acetylpyridine
• 1-(3-Nitro-pyridin-4-yl)-ethanone
• FCH1121795
• AB0073334
• AX8050693
• Y1424
• A810300
• AKOS015891657
• Ethanone, 1-(3-nitro-4-pyridinyl)-
• MFCD03411728
• CS-0186244
• SCHEMBL12672297
• FT-0605636
• DTXSID20376279
• AS-35525
• 161871-65-4
• J-009869
• 1-(3-Nitropyridin-4-yl)ethan-1-one
• DB-004671
• 1-(3-nitropyridin-4-yl)ethanone
• 1-(3-Nitro-4-pyridinyl)-ethanone
• +Expand

• MDL： MFCD03411728
• InChIKey： WJBPEUKZXRFJDM-UHFFFAOYSA-N
• Inchi： 1S/C7H6N2O3/c1-5(10)6-2-3-8-4-7(6)9(11)12/h2-4H,1H3
• SMILES： O=C(C([H])([H])[H])C1C([H])=C([H])N=C([H])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.03784206g/mol
• Heavy Atom Count: 12
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 75.8

Experimental Properties

• LogP: 1.71560
• PSA: 75.78000

1-(3-Nitropyridin-4-yl)ethanone Security Information

1-(3-Nitropyridin-4-yl)ethanone Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%